Cas no 2680776-62-7 (benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate)

• Product Name: benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate
• CAS No: 2680776-62-7
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 5626039
• PubChem ID: 165931181
• Update Time: 2025-06-11

benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296338
• benzyl N-[2-(5-cyanothiophen-2-yl)pyridin-3-yl]carbamate
• 2680776-62-7
• benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate

• Inchi： 1S/C18H13N3O2S/c19-11-14-8-9-16(24-14)17-15(7-4-10-20-17)21-18(22)23-12-13-5-2-1-3-6-13/h1-10H,12H2,(H,21,22)
• InChI Key： MHQDPSHDUOIBKB-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1C(=CC=CN=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.07284784g/mol
• Monoisotopic Mass: 335.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Additional information on benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate

Professional Introduction to Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate (CAS No: 2680776-62-7)

Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate, with the CAS number 2680776-62-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate is characterized by its unique combination of a benzyl group, a pyridine ring, and a thiophene derivative. The presence of these functional groups contributes to its distinct chemical properties and biological interactions. Specifically, the cyano group on the thiophene ring and the carbamate moiety attached to the pyridine ring are key features that influence its reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate various biological pathways. The compound Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate has been investigated for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes like kinases and phosphodiesterases, which are crucial in regulating cellular signaling pathways.

One of the most compelling aspects of Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate is its ability to interact with specific protein targets. The pyridine ring, in particular, is known for its capacity to form hydrogen bonds with amino acid residues in proteins, which enhances its binding affinity. This property makes it an attractive candidate for the development of targeted therapies. Additionally, the benzyl group and the cyanothiophene moiety contribute to its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine-thiophene core, while nucleophilic substitution reactions have been used to introduce the carbamate group. These synthetic strategies highlight the importance of cutting-edge methodologies in pharmaceutical chemistry.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate. Molecular modeling studies have helped researchers predict its binding modes with biological targets, providing insights into how it may interact at the molecular level. These computational approaches complement experimental data and have accelerated the discovery process for new drug candidates.

In clinical settings, Benzyl N-2-(5-cyanothiophen-2-yl)pyridin-3-ylcarbamate is being evaluated in preclinical studies to assess its safety and efficacy. Animal models have been used to investigate its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining whether this compound can reach therapeutic levels in vivo and whether it exhibits any toxicological effects.

The potential applications of Benzyl N-2-(5-cyanothiophen-2-y l)pyridin -3 - ylcarbamate extend beyond oncology. Researchers are exploring its use in treating inflammatory diseases by targeting pathways involved in immune responses. The compound's ability to modulate cytokine production and inhibit inflammatory mediators makes it a promising candidate for developing novel anti-inflammatory agents.

Another area of interest is neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The interaction between Benzyl N - 2 - (5 - cyanothiophen - 2 - yl ) py ridin - 3 - ylcarbam ate and neurotransmitter receptors has been studied as a potential therapeutic strategy. By enhancing or inhibiting specific signaling pathways, this compound could help mitigate symptoms associated with these conditions.

The future development of Benzyl N - 2 - (5 - cyanothiophen - 2 - yl ) py ridin - 3 - ylcar bam ate will likely involve interdisciplinary collaboration between chemists, biologists, and clinicians. Advances in synthetic chemistry will continue to improve the accessibility of this compound, while collaborations with pharmaceutical companies will facilitate its transition from laboratory research to clinical application.

In conclusion, Benzyl N - 2 - (5 - cyanothiophen - 2 - yl ) py ridin - 3 - ylcar bam ate (CAS No: 2680776 - 62 - 7) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further study. As research progresses, this compound holds great potential for addressing various diseases and improving patient outcomes.